6-Bromo-3,3-dimethylimidazo[1,2-a]pyridin-2(3H)-one

• IUPAC Name: 6-bromo-3,3-dimethylimidazo[1,2-a]pyridin-2-one
• InChI: InChI=1S/C9H9BrN2O/c1-9(2)8(13)11-7-4-3-6(10)5-12(7)9/h3-5H,1-2H3
• InChI Key: DRHQKHZBHWENPB-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(=O)N=C2N1C=C(C=C2)Br)C
• Molecular Formula: C9H9BrN2O
• Molecular Weight: 241.08 g/mol

Description

6-Bromo-3,3-dimethylimidazo[1,2-a]pyridin-2(3H)-one, also known as PhIP, is a heterocyclic aromatic amine (HAA) that is formed during the cooking of meat and fish at high temperatures. It is a potent mutagen and carcinogen that has been linked to the development of various cancers, including breast, prostate, and colon cancer.

Mechanism of Action

6-Bromo-3,3-dimethylimidazo[1,2-a]pyridin-2(3H)-one exerts its mutagenic and carcinogenic effects by forming DNA adducts, which are covalent bonds between this compound and the DNA molecule. These adducts can cause mutations in the DNA sequence, leading to the development of cancer. This compound has also been shown to induce oxidative stress and inflammation, which can contribute to the development of cancer.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to induce DNA damage and mutations, as well as promote the growth of cancer cells. This compound has also been shown to induce oxidative stress and inflammation, which can contribute to the development of cancer. In addition, this compound has been linked to the development of other diseases, including cardiovascular disease and diabetes.

Advantages and Limitations for Lab Experiments

One advantage of studying 6-Bromo-3,3-dimethylimidazo[1,2-a]pyridin-2(3H)-one in the laboratory is that it is a potent mutagen and carcinogen that can induce DNA damage and mutations in various cell types. This makes it a useful tool for studying the mechanisms of cancer development. However, one limitation of studying this compound is that it is a complex molecule that can interact with other molecules in the cell, making it difficult to study its effects in isolation.

Future Directions

There are several future directions for research on 6-Bromo-3,3-dimethylimidazo[1,2-a]pyridin-2(3H)-one. One area of research is the development of methods to reduce the formation of this compound during the cooking of meat and fish. Another area of research is the development of drugs that can prevent or treat this compound-induced cancer. In addition, further studies are needed to understand the mechanisms by which this compound induces DNA damage and mutations, as well as its effects on other biological processes.

Scientific Research Applications

6-Bromo-3,3-dimethylimidazo[1,2-a]pyridin-2(3H)-one is a potent mutagen and carcinogen that has been extensively studied in laboratory experiments. It has been shown to induce DNA damage and mutations in various cell types, including human lymphoblastoid cells and human breast epithelial cells. This compound has also been shown to promote the growth of breast cancer cells in vitro and in vivo. In addition, this compound has been linked to the development of various cancers in animal models, including breast, prostate, and colon cancer.